4-(1-acetyl-2,3-dihydro-1H-indol-5-yl)-N-(1-phenylethyl)benzamide

• IUPAC Name: 7-cycloheptyl-6-[(3-phenyl-1,2,4-oxadiazol-5-yl)methylsulfanyl]-[1,3]dioxolo[4,5-g]quinazolin-8-one
• InChI: InChI=1S/C25H24N4O4S/c30-24-18-12-20-21(32-15-31-20)13-19(18)26-25(29(24)17-10-6-1-2-7-11-17)34-14-22-27-23(28-33-22)16-8-4-3-5-9-16/h3-5,8-9,12-13,17H,1-2,6-7,10-11,14-15H2
• InChI Key: OKQYLQJGOVTJRN-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)N2C(=O)C3=CC4=C(C=C3N=C2SCC5=NC(=NO5)C6=CC=CC=C6)OCO4
• Molecular Formula: C25H24N4O4S
• Molecular Weight: 476.5 g/mol

Description

4-(1-acetyl-2,3-dihydro-1H-indol-5-yl)-N-(1-phenylethyl)benzamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, advantages, and limitations have been studied extensively.

Scientific Research Applications

Synthesis and Structural Elucidation

The synthesis of compounds with indole nuclei, such as 4-Chloro-N-[2-(2-1H-indol-3-yl-acetylamino)-phenyl]-benzamide, has been achieved through methods involving the stirring of specific precursor compounds in dry dichloromethane, followed by characterization through spectroscopic techniques and single crystal X-ray diffraction studies. Such methods allow for the detailed understanding of molecular structures and intermolecular interactions, as well as the examination of Hirshfeld surface analysis and DFT calculations to analyze HOMO LUMO energy levels (Geetha et al., 2019).

Biological Activities and Applications

Anticancer Activity

Indole derivatives have been evaluated for their anticancer activities. For instance, some compounds have demonstrated potential anticancer activity against CNS, breast, and lung cancer cell lines through in vitro evaluations (Salahuddin et al., 2014).

Antitubercular and Anti-inflammatory Activity

Novel derivatives like 4-(benzyloxy)-N-(3-chloro-2-(substituted phenyl)-4-oxoazetidin-1-yl) benzamide have shown promising in vitro anti-tubercular activity against Mycobacterium tuberculosis and non-cytotoxic nature against human cancer cell lines, suggesting potential applications in anti-tubercular drug discovery (Nimbalkar et al., 2018). Additionally, indolyl azetidinones have been prepared and tested for their anti-inflammatory activity, indicating significant potential in the development of anti-inflammatory drugs (Kalsi et al., 1990).

Antimicrobial and Antifungal Activities

Compounds synthesized from isatin derivatives have been evaluated for antibacterial, antifungal, and antiviral activities against various pathogens, demonstrating their potential as broad-spectrum antimicrobial agents (Selvam et al., 2004).